Cas no 1632286-24-8 (tert-Butyl 3-(pyrrolidin-1-yl)-1-oxa-8-azaspiro[4.5]decane-8-carboxylate)

Tert-Butyl 3-(pyrrolidin-1-yl)-1-oxa-8-azaspiro[4.5]decane-8-carboxylate is a spirocyclic compound featuring a pyrrolidine moiety and a protected amine group via a tert-butyloxycarbonyl (Boc) group. Its rigid spiro[4.5]decane scaffold enhances structural stability, making it valuable in medicinal chemistry for designing conformationally constrained analogs. The Boc protection allows selective deprotection under mild acidic conditions, facilitating further functionalization. The pyrrolidine substituent contributes to basicity and potential hydrogen-bonding interactions, useful in ligand-receptor studies. This intermediate is particularly relevant in synthesizing bioactive molecules, including CNS-targeting compounds, due to its balanced lipophilicity and sp3-rich framework. Its well-defined reactivity profile ensures reproducibility in multi-step synthetic routes.
tert-Butyl 3-(pyrrolidin-1-yl)-1-oxa-8-azaspiro[4.5]decane-8-carboxylate structure
1632286-24-8 structure
Product Name:tert-Butyl 3-(pyrrolidin-1-yl)-1-oxa-8-azaspiro[4.5]decane-8-carboxylate
CAS No:1632286-24-8
MF:C17H30N2O3
MW:310.431704998016
CID:3162522
PubChem ID:86280386
Update Time:2025-11-01

tert-Butyl 3-(pyrrolidin-1-yl)-1-oxa-8-azaspiro[4.5]decane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 3-(pyrrolidin-1-yl)-1-oxa-8-azaspiro[4.5]decane-8-carboxylate
    • 1632286-24-8
    • 8-Boc-3-(pyrrolidin-1-yl)-1-oxa-8-azaspiro[4.5]decane
    • AKOS024465000
    • tert-Butyl3-(pyrrolidin-1-yl)-1-oxa-8-azaspiro[4.5]decane-8-carboxylate
    • MDL: MFCD27665770
    • Inchi: 1S/C17H30N2O3/c1-16(2,3)22-15(20)19-10-6-17(7-11-19)12-14(13-21-17)18-8-4-5-9-18/h14H,4-13H2,1-3H3
    • InChI Key: BPBSAKAUWYIMSH-UHFFFAOYSA-N
    • SMILES: O1CC(CC21CCN(C(=O)OC(C)(C)C)CC2)N1CCCC1

Computed Properties

  • Exact Mass: 310.22564282Da
  • Monoisotopic Mass: 310.22564282Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 405
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 42Ų

tert-Butyl 3-(pyrrolidin-1-yl)-1-oxa-8-azaspiro[4.5]decane-8-carboxylate Pricemore >>

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Additional information on tert-Butyl 3-(pyrrolidin-1-yl)-1-oxa-8-azaspiro[4.5]decane-8-carboxylate

Introduction to Tert-Butyl 3-(pyrrolidin-1-yl)-1-oxa-8-azaspiro[4.5]decane-8-carboxylate (CAS No. 1632286-24-8)

Tert-butyl 3-(pyrrolidin-1-yl)-1-oxa-8-azaspiro[4.5]decane-8-carboxylate, identified by its CAS number 1632286-24-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This spirocyclic structure, featuring a pyrrolidine moiety and an oxygen-containing heterocycle, has garnered attention due to its potential applications in drug development and molecular recognition studies.

The compound's unique framework, consisting of a spiro[4.5]decane core with an integrated 1-oxa and 8-aza functional groups, makes it a versatile scaffold for designing novel bioactive molecules. The presence of a tert-butyl group at the third position further enhances its structural stability and reactivity, making it a valuable candidate for further chemical modifications and derivatization.

In recent years, there has been growing interest in spirocyclic compounds due to their remarkable biological activities and potential therapeutic applications. Spiro compounds are known for their rigid three-dimensional structures, which can facilitate optimal binding interactions with biological targets. The specific arrangement of atoms in Tert-butyl 3-(pyrrolidin-1-yl)-1-oxa-8-azaspiro[4.5]decane-8-carboxylate makes it an attractive molecule for investigating its pharmacological properties.

One of the most compelling aspects of this compound is its potential as a ligand in drug discovery. The pyrrolidine ring is a common pharmacophore found in many bioactive molecules, known for its ability to interact with various biological targets such as enzymes and receptors. The spirocyclic structure adds an additional layer of complexity, which can be exploited to fine-tune the compound's binding affinity and selectivity.

Recent studies have highlighted the importance of spirocyclic compounds in the development of new therapeutic agents. For instance, derivatives of spirocyclic oxindoles have shown promising activity against various diseases, including cancer and inflammation-related disorders. The oxygen-containing heterocycle in Tert-butyl 3-(pyrrolidin-1-yl)-1-oxa-8-azaspiro[4.5]decane-8-carboxylate may contribute to its bioactivity by forming hydrogen bonds or participating in other types of non-covalent interactions with biological targets.

The tert-butyl group at the third position of the molecule is another key feature that contributes to its chemical and biological properties. This bulky group can influence the compound's solubility, metabolic stability, and interactions with biological targets. In drug design, such functional groups are often strategically incorporated to enhance pharmacokinetic profiles and improve therapeutic efficacy.

Moreover, the spirocyclic nature of the compound provides a unique opportunity for structural diversification without altering the core pharmacophore. This flexibility allows researchers to explore a wide range of derivatives with tailored properties, making Tert-butyl 3-(pyrrolidin-1-yl)-1-oxa-8-azaspiro[4.5]decane-8-carboxylate a valuable scaffold for medicinal chemistry innovation.

In conclusion, Tert-butyl 3-(pyrrolidin-1-yl)-1-oxya-spiro[4.5]decane carboxylic acid (CAS No. 163228624) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features, including the pyrrolidine moiety, oxygen-containing heterocycle, and spirocyclic framework, make it an attractive candidate for further exploration in drug discovery and molecular recognition studies.

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